N-(3-(6-morpholinopyridazin-3-yl)phenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

• IUPAC Name: N-[3-(6-morpholin-4-ylpyridazin-3-yl)phenyl]-6-oxo-1H-pyridazine-3-carboxamide
• InChI: InChI=1S/C19H18N6O3/c26-18-7-5-16(22-24-18)19(27)20-14-3-1-2-13(12-14)15-4-6-17(23-21-15)25-8-10-28-11-9-25/h1-7,12H,8-11H2,(H,20,27)(H,24,26)
• InChI Key: SWCDTUMCZQTPAQ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NN=C(C=C2)C3=CC(=CC=C3)NC(=O)C4=NNC(=O)C=C4
• Molecular Formula: C19H18N6O3
• Molecular Weight: 378.4 g/mol

Description

N-(3-(6-morpholinopyridazin-3-yl)phenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C19H18N6O3 and its molecular weight is 378.392. The purity is usually 95%.
BenchChem offers high-quality N-(3-(6-morpholinopyridazin-3-yl)phenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-(6-morpholinopyridazin-3-yl)phenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Activity

Research has indicated the potential antitumor activity of compounds similar to N-(3-(6-morpholinopyridazin-3-yl)phenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide. For instance, compounds like 3-amino-N-[4-chloro-3-(trifluoromethyl)phenyl]-4-morpholino-1H-indazole-1-carboxamide have shown inhibitory capacities against cancer cell lines such as A549 and BGC-823 (Ji et al., 2018). Additionally, other compounds with a morpholino group have demonstrated distinct effective inhibition on the proliferation of cancer cell lines, reinforcing the potential of these compounds in cancer research (Lu et al., 2017).

Synthesis and Structural Analysis

The synthesis and crystal structure analysis of related compounds have been a significant area of research. For example, the synthesis process of compounds like 3-amino-N-(5-fluoro-2-methylphenyl)-4-morpholino-1H-indazole-1-carboxamide, which shares structural similarities with the compound , has been detailed, with a focus on its potential to inhibit the proliferation of some cancer cell lines (Hao et al., 2017).

Antimicrobial Activity

The antimicrobial properties of compounds with structures similar to N-(3-(6-morpholinopyridazin-3-yl)phenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide have also been explored. Studies have shown the synthesis of fluoroquinolone-based 4-thiazolidinones, which demonstrated antibacterial and antifungal activities, suggesting the potential of these compounds in antimicrobial applications (Patel & Patel, 2010).

Ring Transformations and Chemical Reactions

Research into the ring transformations and chemical reactions involving morpholino groups has been conducted, providing insights into the chemical behavior and potential applications of these compounds in various fields (Boyd & Heatherington, 1974).

Anticonvulsant Activity

Compounds with structures incorporating morpholino groups have been studied for their potential anticonvulsant activity. Research in this area could contribute to the development of new treatments for epilepsy and related disorders (Xu et al., 1991).